1-(4-bromobenzyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine

• IUPAC Name: 1-[(4-bromophenyl)methyl]-4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidine
• InChI: InChI=1S/C18H24BrN3/c1-14-11-15(2)22(20-14)13-17-7-9-21(10-8-17)12-16-3-5-18(19)6-4-16/h3-6,11,17H,7-10,12-13H2,1-2H3
• InChI Key: OEHMIPBYIXSGRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2CCN(CC2)CC3=CC=C(C=C3)Br)C
• Molecular Formula: C18H24BrN3
• Molecular Weight: 362.3 g/mol

Description

1-(4-bromobenzyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine is a compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of piperidine compounds and has a molecular weight of 401.33 g/mol.

Scientific Research Applications

Convenient Synthesis and Structural Applications

A method for the synthesis of 3- and 4-(1H-azol-1-yl)piperidines, including derivatives similar to the compound of interest, was developed by Shevchuk et al. (2012). This process involves arylation of azoles with bromopyridines and subsequent reduction, demonstrating a versatile approach to synthesizing benzo analogues of azolylpiperidines (Shevchuk et al., 2012).

Molecular Structure Investigations

Shawish et al. (2021) synthesized s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties, exploring their molecular structures through X-ray crystallography combined with Hirshfeld and DFT calculations. This research provides insights into the intermolecular interactions and electronic properties of compounds structurally related to the compound , highlighting the impact of different substituents on molecular packing and interactions (Shawish et al., 2021).

Synthesis of New Derivatives

Gataullin et al. (2007) reported on the synthesis of partially hydrogenated carbazoles, showcasing reactions involving bromination and subsequent dehydrobromination in piperidine. This work illustrates the chemical versatility of piperidine-based compounds and their utility in generating complex heterocyclic structures (Gataullin et al., 2007).

Molecular Interaction Studies

Research by Shim et al. (2002) on a structurally related antagonist, N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, with the CB1 cannabinoid receptor, provides valuable insights into molecular interactions and conformational dynamics. Although this work focuses on a specific bioactive compound, it underscores the relevance of piperidine and pyrazole moieties in medicinal chemistry and receptor binding studies (Shim et al., 2002).